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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoyl chloride

Cat. No.: B1303791 Get Quote

4-Chloro-2-fluorobenzoyl Chloride: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chloro-2-fluorobenzoyl chloride, a

halogenated aromatic acyl chloride of significant interest in organic synthesis and medicinal

chemistry. This document outlines its fundamental chemical properties, provides a detailed

experimental protocol for its synthesis, and illustrates the synthetic pathway.

Core Chemical Data
The fundamental properties of 4-Chloro-2-fluorobenzoyl chloride are summarized below,

providing a ready reference for experimental design and safety considerations.
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Property Value

IUPAC Name 4-chloro-2-fluorobenzoyl chloride[1]

Synonyms Benzoyl chloride, 4-chloro-2-fluoro-[1]

CAS Number 394-39-8[1][2][3]

Molecular Formula C₇H₃Cl₂FO[1][3]

Molecular Weight 193.00 g/mol [1][3]

Purity ≥ 95%

Appearance Liquid

Synthesis of 4-Chloro-2-fluorobenzoyl Chloride
The synthesis of 4-Chloro-2-fluorobenzoyl chloride can be achieved through a two-step

process starting from 4-chloro-2-fluorotoluene. The first step involves a free-radical chlorination

of the methyl group to form 4-chloro-2-fluoro-1-(trichloromethyl)benzene, which is then

hydrolyzed to the corresponding acyl chloride.

Experimental Protocol
Step 1: Synthesis of 4-chloro-2-fluoro-1-(trichloromethyl)benzene

Reaction Setup: In a 500 mL three-necked flask equipped with a mechanical stirrer, a reflux

condenser, and a gas inlet tube, add 144.5 g (1.0 mol) of 4-chloro-2-fluorotoluene.

Initiation: Heat the flask to 70-85°C. Under ultraviolet (UV) lamp irradiation, introduce

chlorine gas (Cl₂) into the reaction mixture. The reaction is exothermic and should be

monitored to maintain the temperature within the specified range.

Reaction Monitoring: The progress of the chlorination is monitored by gas chromatography

(GC) until the starting material is consumed.

Work-up: Once the reaction is complete, cool the mixture to room temperature to obtain the

intermediate, 4-chloro-2-fluoro-1-(trichloromethyl)benzene.
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Step 2: Hydrolysis to 4-Chloro-2-fluorobenzoyl chloride

Reaction Setup: To the flask containing the crude 4-chloro-2-fluoro-1-

(trichloromethyl)benzene, add a composite catalyst of ferric trichloride (FeCl₃) and zinc

chloride (ZnCl₂) (1:1 molar ratio).

Hydrolysis: Heat the mixture to 120-130°C and slowly add a controlled amount of water. The

hydrolysis progress is monitored by GC.

Purification: Upon completion of the hydrolysis, the desired product, 4-Chloro-2-
fluorobenzoyl chloride, is isolated by fractional distillation under reduced pressure.

Synthetic Pathway
The following diagram illustrates the two-step synthesis of 4-Chloro-2-fluorobenzoyl chloride
from 4-chloro-2-fluorotoluene.

4-Chloro-2-fluorotoluene

4-Chloro-2-fluoro-1-(trichloromethyl)benzene

+ 3Cl₂, UV light
(70-85°C)

4-Chloro-2-fluorobenzoyl chloride

+ H₂O
(FeCl₃/ZnCl₂ catalyst, 120-130°C)

Click to download full resolution via product page

Caption: Synthesis of 4-Chloro-2-fluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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